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Compound of Interest

Compound Name:
2-(2-Methoxyethoxy)pyrimidin-4-

amine

CAS No.: 60722-66-9

Cat. No.: B11768682

Get Quote

Executive Summary
In modern drug discovery, the functionalization of privileged scaffolds is a critical step in

optimizing both pharmacodynamics and pharmacokinetics. 2-(2-Methoxyethoxy)pyrimidin-4-
amine represents a highly versatile building block frequently utilized in the development of

targeted therapeutics, particularly kinase inhibitors.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic

chemical descriptors. This guide provides a deep dive into the mechanistic rationale for

employing this specific moiety, a self-validating synthetic protocol for its generation, and a

rigorous Material Safety Data Sheet (MSDS) grounded in data from closely related structural

analogs[1][2].
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Understanding the baseline physical properties of a building block is essential for predicting its

behavior in both synthetic workflows and biological systems. The 2-methoxyethoxy side chain

significantly alters the physicochemical profile of the pyrimidine core, primarily by increasing

polarity and hydrogen-bonding capacity.

Table 1: Quantitative Physicochemical Properties
Property Value / Description

Chemical Name 2-(2-Methoxyethoxy)pyrimidin-4-amine

Molecular Formula C₇H₁₁N₃O₂

Molecular Weight 169.18 g/mol

Appearance White to pale-yellow solid[3]

SMILES COCCOC1=NC(=CC(=N1)N)

Hydrogen Bond Donors 1 (Primary amine group)

Hydrogen Bond Acceptors 4 (Pyrimidine nitrogens, ether oxygens)

Predicted LogP ~0.5 - 0.8 (Highly hydrophilic)

Mechanistic Role in Drug Design
Why choose a 2-methoxyethoxy substituent over a simple alkyl or alkoxy group? The selection

of this specific side chain is driven by rigorous structure-activity relationship (SAR) logic.

The pyrimidin-4-amine core typically acts as an ATP-competitive hinge binder in kinase targets.

However, unmodified pyrimidines often suffer from poor aqueous solubility. The addition of the

2-methoxyethoxy group at the C2 position serves a dual mechanistic purpose:

Solvent Vectoring: The flexible PEG-like ether chain is directed outward from the

hydrophobic binding pocket into the solvent-exposed region.

Physicochemical Optimization: By introducing two oxygen atoms (hydrogen bond acceptors),

the overall lipophilicity (LogP) is suppressed, which dramatically improves the oral

bioavailability and aqueous solubility of the final active pharmaceutical ingredient (API).
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Pharmacophore mapping of the pyrimidin-4-amine core and the 2-methoxyethoxy side chain.

Material Safety Data Sheet (MSDS) Core
The following safety protocols are synthesized from established GHS classifications for highly

analogous substituted aminopyrimidines and aminopyridines (e.g., 2-methoxypyridin-4-amine

and 4-methoxy-2-pyrimidinamine)[1][2].

Hazard Identification
Signal Word:WARNING

GHS Pictogram: Exclamation Mark (GHS07)

Table 2: GHS Hazard and Precautionary Statements
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Code Statement Type Description

H302 Hazard Harmful if swallowed.

H315 Hazard Causes skin irritation.

H319 Hazard Causes serious eye irritation.

H335 Hazard
May cause respiratory

irritation.

P261 Precautionary

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P280 Precautionary

Wear protective

gloves/protective clothing/eye

protection.

P305+P351+P338 Precautionary

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses.

First Aid & Handling Protocols
Inhalation: Move the subject to fresh air. Causality: Amine-containing dust can act as a direct

respiratory irritant. If breathing is labored, administer oxygen.

Skin Contact: Wash immediately with soap and copious amounts of water. Causality: The

basicity of the primary amine can cause localized epidermal irritation upon prolonged

contact.

Storage: Store in a tightly closed container under an inert atmosphere (Argon/Nitrogen) at 2-

8°C. Causality: Prevents gradual oxidation of the amine and hygroscopic absorption of water

by the ether linkages.

Validated Synthetic Protocol
To synthesize 2-(2-methoxyethoxy)pyrimidin-4-amine, a Nucleophilic Aromatic Substitution

(SNAr) is the most efficient route. The protocol below is designed as a self-validating system,
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ensuring the chemist can verify success at each critical juncture.

Step-by-Step Methodology: SNAr Workflow
Preparation of the Nucleophile: Suspend Sodium Hydride (NaH, 60% dispersion in mineral

oil, 1.2 eq) in anhydrous Tetrahydrofuran (THF) at 0°C. Slowly add 2-methoxyethanol (1.2

eq) dropwise.

Causality: NaH deprotonates the alcohol to form a highly reactive alkoxide.

Validation Checkpoint: The reaction is self-validating via the visible evolution of hydrogen

gas (H₂). Wait until bubbling ceases completely to ensure full alkoxide formation.

Substitution Reaction: Add a solution of 2-chloro-pyrimidin-4-amine (1.0 eq) in anhydrous

THF dropwise to the alkoxide mixture. Heat the reaction to 65°C (reflux) for 4-6 hours.

Causality: The electron-deficient nature of the pyrimidine ring (enhanced by the

electronegative nitrogens) makes the C2 position highly susceptible to attack by the strong

alkoxide nucleophile.

Reaction Monitoring:

Validation Checkpoint: Spot the reaction mixture on a silica TLC plate (Eluent: 5% MeOH

in Dichloromethane). The disappearance of the starting material (higher Rf) and the

appearance of a new, more polar spot (lower Rf due to the ether oxygens) confirms

conversion.

Workup and Isolation: Quench the reaction carefully with cold water to destroy unreacted

NaH. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic

layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
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Synthetic workflow for 2-(2-Methoxyethoxy)pyrimidin-4-amine via SNAr and validation.
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Analytical Characterization
To guarantee scientific integrity, the isolated product must be subjected to rigorous analytical

validation.

LC-MS (Liquid Chromatography-Mass Spectrometry): Expect a dominant pseudo-molecular

ion peak at m/z 170.1[M+H]⁺ in positive electrospray ionization (ESI+) mode.

¹H NMR (Proton Nuclear Magnetic Resonance, DMSO-d6):

Pyrimidine Core: Look for two distinct doublets in the aromatic region (~6.2 ppm and ~7.9

ppm) corresponding to the protons at the C5 and C6 positions.

Amine Group: A broad singlet integrating to 2H around 6.8-7.0 ppm (exchangeable with

D₂O).

Ether Chain: Multiplets around 3.5-4.3 ppm integrating to 4H (the two CH₂ groups), and a

sharp singlet around 3.2 ppm integrating to 3H (the terminal methoxy -CH₃).

References
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Source: National Institutes of Health (NIH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(2-Methoxyethoxy)pyrimidin-4-amine: Comprehensive
Technical Guide and Safety Data Sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11768682/docs#2-2-methoxyethoxy-pyrimidin-4-
amine-comprehensive-technical-guide-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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